Cas no 2287318-87-8 (4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluoropyridine-2-carboxylic acid)

• Product Name: 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluoropyridine-2-carboxylic acid
• CAS No: 2287318-87-8
• MF: C₂₁H₁₅FN₂O₄
• MW: 378.353208780289
• CID: 6285079
• PubChem ID: 165737899
• Update Time: 2025-10-28

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluoropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluoropyridine-2-carboxylic acid
• EN300-6737841
• 2287318-87-8

• Inchi： 1S/C21H15FN2O4/c22-17-10-23-19(20(25)26)9-18(17)24-21(27)28-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-10,16H,11H2,(H,25,26)(H,23,24,27)
• InChI Key： KAPCRZLRRKDYGL-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(=O)O)C=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 378.10158513g/mol
• Monoisotopic Mass: 378.10158513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 88.5Ų

Additional information on 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluoropyridine-2-carboxylic acid

Research Briefing on 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluoropyridine-2-carboxylic acid (CAS: 2287318-87-8)

In recent years, the compound 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluoropyridine-2-carboxylic acid (CAS: 2287318-87-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and fluoropyridine core, serves as a critical intermediate in the synthesis of bioactive compounds and peptide-based therapeutics. The unique structural features of this compound, including the fluorine atom at the 5-position and the carboxylic acid functionality, make it a versatile building block for drug discovery and development.

Recent studies have highlighted the role of 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluoropyridine-2-carboxylic acid in the design of novel kinase inhibitors and proteolysis-targeting chimeras (PROTACs). The fluorine atom enhances the metabolic stability and binding affinity of the resulting compounds, while the Fmoc group facilitates solid-phase peptide synthesis (SPPS). A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the development of selective FGFR inhibitors, showcasing its potential in targeted cancer therapies.

From a synthetic chemistry perspective, the compound's robustness under standard SPPS conditions has been extensively documented. Researchers have optimized its incorporation into peptide sequences, leveraging the Fmoc group's orthogonality to other protecting groups. Notably, a 2022 publication in Organic Letters detailed a scalable synthesis route for 2287318-87-8, achieving high yields and purity suitable for industrial applications. This advancement addresses previous challenges in large-scale production, paving the way for broader utilization in pharmaceutical manufacturing.

The pharmacological applications of derivatives stemming from 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluoropyridine-2-carboxylic acid continue to expand. Recent preclinical studies have explored its use in neurodegenerative disease models, where fluorinated pyridine derivatives exhibit improved blood-brain barrier penetration. Additionally, its role in antibody-drug conjugate (ADC) development has been investigated, with promising results in enhancing linker stability and payload delivery efficiency. These findings underscore the compound's multifaceted potential in addressing unmet medical needs.

Looking ahead, the research community anticipates further exploration of 2287318-87-8 in emerging therapeutic modalities. Its compatibility with click chemistry approaches and bioorthogonal reactions positions it as a valuable tool for chemical biology probes and targeted drug delivery systems. Ongoing clinical trials incorporating derivatives of this compound are expected to provide critical insights into its translational potential, particularly in oncology and precision medicine applications.